Cas no 659-33-6 (4-(difluoromethoxy)benzyl alcohol)

• Product Name: 4-(difluoromethoxy)benzyl alcohol
• CAS No: 659-33-6
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 82935
• PubChem ID: 2736996
• Update Time: 2025-06-12

4-(difluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)benzyl alcohol
• 1-Difluormethoxy-4-methoxy-benzol
• 4-Methoxy-phenyl-difluormethyl-aether
• difluoromethyl 4-methoxyphenyl ether
• RARECHEM AL BD 0279
• Benzene, 1-(difluoromethoxy)-4-methoxy-
• SB85446
• VEL
• MFCD00236228
• PJIYFBQQLZCVAC-UHFFFAOYSA-N
• FT-0632769
• AKOS000249421
• [4-(difluoromethoxy)phenyl]methanol
• 4-(Difluoromethoxy) Benzyl Alcohol
• DTXSID70371754
• EN300-49220
• (4-(Difluoromethoxy)phenyl)methanol
• Benzenemethanol, 4-(difluoromethoxy)-
• A811263
• 170924-50-2
• SCHEMBL1780636
• CS-W017520
• Z335244764
• 659-33-6
• FT-0605424
• 4-difluoromethoxybenzyl alcohol
• FS-1149

• Inchi： 1S/C8H8F2O2/c9-8(10)12-7-3-1-6(5-11)2-4-7/h1-4,8,11H,5H2
• InChI Key： HSIDWXYUJAUALR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CO)=CC=1)F

Computed Properties

• Exact Mass: 174.04900
• Monoisotopic Mass: 174.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 98.5

Experimental Properties

• Color/Form: 。
• Density: 1.257
• Boiling Point: 78-80/0.2mm
• Flash Point: 119.1°C
• Refractive Index: 1.484
• PSA: 29.46000
• LogP: 1.78030
• Solubility: 。

4-(difluoromethoxy)benzyl alcohol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Additional information on 4-(difluoromethoxy)benzyl alcohol

Comprehensive Overview of 4-(Difluoromethoxy)benzyl Alcohol (CAS No. 659-33-6): Properties, Applications, and Industry Insights

4-(Difluoromethoxy)benzyl alcohol (CAS No. 659-33-6) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This difluoromethoxy-substituted benzyl alcohol derivative is characterized by its unique molecular structure, combining a benzyl alcohol core with a difluoromethoxy group at the para position. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The compound's CAS registry number 659-33-6 is frequently searched in chemical databases, reflecting its importance in synthetic chemistry. Researchers often explore its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeting compounds. Recent trends in fluorinated pharmaceutical ingredients have increased interest in this chemical, as evidenced by rising patent filings containing this structure.

From a synthetic perspective, 4-(difluoromethoxy)benzyl alcohol offers versatile reactivity. The benzyl alcohol functional group allows for straightforward derivatization into esters, ethers, or halides, while the difluoromethoxy moiety provides electronic modulation of the aromatic ring. These features explain its growing application in medicinal chemistry optimization campaigns, where researchers seek to improve compound properties through strategic fluorine incorporation.

Analytical characterization of CAS 659-33-6 typically involves NMR spectroscopy (notably ¹⁹F NMR), mass spectrometry, and HPLC purity analysis. The compound's physicochemical properties - including its solubility profile and stability under various conditions - are critical parameters for process chemists. Industry professionals frequently search for safety data sheets and handling guidelines for this material, emphasizing proper storage in cool, dry environments away from oxidizing agents.

The commercial availability of 4-(difluoromethoxy)benzyl alcohol has expanded significantly to meet demand from contract research organizations and academic laboratories. Suppliers often provide this fluorinated synthon in various purity grades (98-99.5%), with current market trends showing preference for GMP-grade materials for preclinical development. Quality control specifications typically include stringent limits on residual solvents and heavy metals.

Environmental considerations surrounding fluoroorganic compounds have prompted studies into the biodegradation pathways of materials like 659-33-6. While the difluoromethoxy group generally confers stability, recent advances in green chemistry approaches have developed more sustainable synthetic routes to such fluorinated intermediates. These developments address growing industry focus on process sustainability metrics and green pharmaceutical manufacturing.

Patent landscape analysis reveals increasing incorporation of the 4-(difluoromethoxy)benzyl scaffold in novel therapeutic agents, particularly in oncology and CNS disease areas. The compound's structure-activity relationship potential makes it valuable for lead optimization in drug discovery programs. Computational chemistry studies frequently examine how the electronic effects of the difluoromethoxy group influence molecular interactions with biological targets.

For laboratory handling, standard personal protective equipment including gloves and safety goggles is recommended when working with 4-(difluoromethoxy)benzyl alcohol. While not classified as highly hazardous, proper chemical hygiene practices should be followed, as with all synthetic intermediates. Material compatibility studies suggest glass or stainless steel containers are preferable for long-term storage.

The global market for fluorinated building blocks like CAS 659-33-6 continues to grow at approximately 6-8% annually, driven by pharmaceutical industry demand. Regional production capacities have expanded in North America, Europe, and Asia, with particular growth in custom synthesis services offering this compound with specialized modifications. Supply chain professionals often search for alternative sourcing options and quality benchmarking data when procuring this material.

Future research directions for difluoromethoxy-containing compounds may explore their potential in PET radiopharmaceuticals or as metabolic stability enhancers in drug design. The unique properties of the difluoromethoxy group - balancing electronegativity with steric requirements - continue to make 4-(difluoromethoxy)benzyl alcohol a compound of significant interest across multiple chemistry disciplines.